Cas no 4724-11-2 (Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-)
4724-11-2 structure
Product Name:Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-
CAS No:4724-11-2
MF:C15H22O4
MW:266.332785129547
CID:1517726
Update Time:2024-08-23
Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy-
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- Inchi: 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(16)10-13(19-2)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
- InChI Key: YHYCZOUJOITSSZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(OC)C=C(O)C=C1CCCCCCC
Computed Properties
- Exact Mass: 266.15186
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 110.0-110.5 °C
- Boiling Point: 428.1±45.0 °C(Predicted)
- PSA: 66.76
- pka: 4.47±0.36(Predicted)
Benzoic acid, 2-heptyl-4-hydroxy-6-methoxy- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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